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Compound of Interest

Compound Name:
Benzenamine, 2-(2,2-

dimethoxyethoxy)-

CAS No.: 55879-75-9

Cat. No.: B12956752

Get Quote

Executive Summary
Ortho-substituted acetal anilines (e.g., 2-aminobenzaldehyde diethyl acetal) represent a class

of "privileged intermediates" in drug discovery. They solve a fundamental synthetic challenge:

the instability of 2-aminobenzaldehyde, which undergoes rapid self-condensation to form

oligomers or quinoline species. By masking the electrophilic aldehyde as an acetal,

researchers can manipulate the nucleophilic aniline moiety without triggering premature

cyclization. This guide details the physical characteristics, stability profiles, and handling

protocols required to utilize these compounds effectively.

Structural Dynamics: The "Ortho Effect"
The physical behavior of these anilines is governed by the Ortho Effect, a combination of steric

compression and intramolecular electronic interactions unique to the 1,2-substitution pattern.

Intramolecular Hydrogen Bonding

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12956752#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12956752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unlike para- or meta-isomers, ortho-substituted anilines exhibit significant intramolecular

hydrogen bonding (IMHB).

Interaction: The amino protons (

) act as donors to the acetal oxygen atoms (

).

Physical Consequence: This internal "locking" reduces the availability of the amino group for

intermolecular hydrogen bonding with solvents. Consequently, ortho-isomers often display

lower boiling points and higher solubility in non-polar solvents (toluene, DCM) compared to

their meta/para counterparts.

Basicity Modulation (pKa)
The acetal group is electron-donating by resonance (

) but electron-withdrawing by induction (

). In the ortho position, the steric bulk of the acetal group can force the amino group out of
planarity with the benzene ring, reducing conjugation.

Result: The nitrogen lone pair remains more localized, potentially increasing basicity

compared to electronically similar planar systems, though this is often counteracted by the

inductive withdrawal of the oxygen atoms.

Approximate pKa: ~3.5 – 4.2 (Conjugate acid), slightly lower than unsubstituted aniline (4.6)

due to the inductive effect of the acetal oxygens.

Physical Properties Data
The following table consolidates experimental and estimated physical constants. Note that 2-

aminobenzaldehyde diethyl acetal is often an oil that is distilled under high vacuum.
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Property
2-
Aminobenzaldehyd
e Diethyl Acetal

2-
Aminobenzaldehyd
e (Parent)

Aniline (Reference)

CAS Number 6344-72-5 529-23-7 62-53-3

Molecular Weight 195.26 g/mol 121.14 g/mol 93.13 g/mol

Physical State Pale Yellow Oil Yellow Solid / Oil Colorless Liquid

Boiling Point
~140–145 °C (at 10

mmHg)*

Unstable

(Polymerizes)
184 °C

Density ~1.05 g/mL 1.13 g/mL 1.02 g/mL

LogP (Lipophilicity) ~2.1 (Est.)[1] 1.08 0.9

Solubility
Miscible in EtOH,

DCM, Toluene
Soluble in EtOH

Soluble in Water (3.6

g/100mL)

Refractive Index N/A 1.586

*Note: Boiling points for the acetal are estimated based on the meta-isomer (m-

aminobenzaldehyde dimethyl acetal bp 123°C/4mm) and standard methylene increments.

Chemical Stability & Reactivity
The utility of this compound relies entirely on the stability of the acetal functionality.

Hydrolysis Kinetics
The acetal is stable to base and nucleophiles but extremely sensitive to acid.

Mechanism: Protonation of the alkoxy oxygen

Loss of alcohol

Formation of oxocarbenium ion

Water attack.
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Critical Handling Rule: All glassware must be base-washed or neutral. Traces of acid from

silica gel chromatography can trigger deprotection and immediate cyclization to quinolines if

an enolizable ketone is present, or self-condensation.

Cyclization Risk (Friedländer Synthesis)
Upon hydrolysis, the revealed aldehyde reacts with the ortho-amino group (or an external

ketone).

Self-Condensation: 2-aminobenzaldehyde molecules condense to form trimeric macrocycles

or poly-Schiff bases.

Controlled Reaction: In the presence of a ketone and acid/base catalyst, the Friedländer

Annulation occurs.

Experimental Protocols
Protocol A: Synthesis of 2-Aminobenzaldehyde Diethyl
Acetal
Rationale: Direct acetalization of 2-aminobenzaldehyde is impossible due to polymerization.

The synthesis must proceed via the nitro-intermediate.

Step 1: Acetalization of 2-Nitrobenzaldehyde

Reagents: 2-Nitrobenzaldehyde (1.0 eq), Triethyl orthoformate (1.2 eq), Ethanol (solvent),

Ammonium nitrate (cat. 0.1 eq).

Procedure: Reflux for 4 hours. Monitor by TLC (disappearance of aldehyde).

Workup: Neutralize with

, extract with ethyl acetate. Distill to purify 2-nitrobenzaldehyde diethyl acetal.

Step 2: Chemoselective Reduction Crucial Step: Avoid acidic reducing conditions (like Fe/HCl)

which will destroy the acetal.

Reagents: 2-Nitrobenzaldehyde diethyl acetal,
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(catalytic), Ethanol.

Procedure: Hydrogenate at 1 atm

(balloon) at room temperature for 3-6 hours.

Purification: Filter through Celite. Do not use silica gel unless treated with

. Evaporate solvent to yield the amino-acetal as a pure oil.

Visualization of Reaction Logic[2]
The following diagram illustrates the critical "Masking Strategy" used to handle these unstable

species.

Precursor Stage Target Intermediate Controlled Release

2-Nitrobenzaldehyde
(Stable Solid)

2-Nitrobenzaldehyde
Diethyl Acetal

HC(OEt)3, H+, EtOH
(Protection) 2-Aminobenzaldehyde

(Transient/Unstable)
Direct Red.

(Avoid!)

2-Aminobenzaldehyde
Diethyl Acetal
(Stable Oil)

H2, Pd/C
(Neutral Reduction)

H3O+
(Hydrolysis) Quinoline/Indole

Products

Self-Condensation
or Ketone Reaction

Click to download full resolution via product page

Caption: Synthetic workflow illustrating the "Protection-Reduction-Deprotection" strategy

required to bypass the unstable 2-aminobenzaldehyde intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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